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Compound of Interest

Compound Name: Aerosol 22

Cat. No.: B1594207 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Aerosol® 22, a surfactant mixture containing tetrasodium N-(1,2-dicarboxyethyl)-N-octadecyl

sulfosuccinamate, ethyl alcohol, and water.[1] Adherence to these procedures is critical for

ensuring laboratory safety and environmental protection.

I. Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Protects against splashes and

contact with eyes, which can

cause mild irritation.[3]

Hand Protection

Chemical impermeable gloves

that satisfy EU Directive

89/686/EEC and the standard

EN 374.[2]

Prevents skin contact, which

may cause mild irritation.[3]

Body Protection
Fire/flame resistant and

impervious clothing.[2]

Protects against the

flammability hazard of the

product.[1][3]

Respiratory Protection

Not typically necessary for

normal handling with adequate

ventilation.[3]

Use an approved/certified

respirator if ventilation is poor

or if aerosols are generated.[2]

[3][4]

Handle Aerosol® 22 in a well-ventilated area and keep it away from heat, sparks, open flames,

and other ignition sources.[3][5] Use non-sparking tools and explosion-proof equipment to

prevent fire caused by electrostatic discharge.[2]

II. Step-by-Step Disposal Protocol for Aerosol® 22
This protocol outlines the approved methods for the disposal of unused or waste Aerosol® 22.

Containment:

Collect and store waste Aerosol® 22 in suitable, closed, and properly labeled containers.

[2][4]

Ensure containers are stored in a dry, cool, and well-ventilated area, away from

incompatible materials and foodstuffs.[2]

Disposal Method Selection:
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Primary Recommended Method: The material should be disposed of by removal to a

licensed chemical destruction plant.[2]

Alternative Method: Controlled incineration with flue gas scrubbing is another acceptable

disposal method.[2]

Environmental Protection:

Crucially, do not discharge Aerosol® 22 into sewer systems, drains, or any body of water.

[2]

Avoid contaminating water, foodstuffs, feed, or seed with the chemical during storage or

disposal.[2]

Prevent further leakage or spillage if it is safe to do so.[2][4] In the event of a spill, absorb

the material with an inert substance like vermiculite or dry sand, and place it in a suitable

container for chemical waste disposal.[3]

III. Disposal of Contaminated Packaging
Proper disposal of the packaging that has contained Aerosol® 22 is also essential.

Decontamination: Containers can be triple-rinsed (or the equivalent) and then offered for

recycling or reconditioning.[2]

Disposal of Unusable Packaging: Alternatively, the packaging can be punctured to render it

unusable for other purposes and then disposed of in a sanitary landfill.[2]

Combustible Packaging: For packaging materials that are combustible, controlled

incineration with flue gas scrubbing is a possible disposal option.[2]

IV. Logical Workflow for Aerosol® 22 Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Aerosol® 22.
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Start: Aerosol® 22 Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Protective Clothing)

Step 2: Collect waste in a
suitable, closed container

Step 3: Consult Local, State, and
Federal Disposal Regulations

Option A: Transport to a
Licensed Chemical Destruction Plant

 Compliant 

Option B: Controlled Incineration
with Flue Gas Scrubbing

 Compliant 

Prohibited Actions:
- Do NOT discharge to sewers/drains

- Do NOT contaminate water/soil

 Non-Compliant 

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Aerosol® 22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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